Cas no 61846-18-2 (2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl-)
61846-18-2 structure
Product Name:2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl-
CAS No:61846-18-2
MF:C8H8N4O3
MW:208.174120903015
CID:464763
PubChem ID:4180446
Update Time:2025-04-19
2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl-
- 1,3-dimethyl-5H-pteridine-2,4,6-trione
- DTXSID70400376
- AKOS024340790
- 61846-18-2
- SCHEMBL5440119
-
- Inchi: 1S/C8H8N4O3/c1-11-6-5(10-4(13)3-9-6)7(14)12(2)8(11)15/h3H,1-2H3,(H,10,13)
- InChI Key: NBBRNFADTQJWFX-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CC(N2)=O)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 208.05974
- Monoisotopic Mass: 208.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- PSA: 82.08
2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
61846-18-2 (2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl-) Related Products
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